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Compound of Interest

Compound Name: Diethyl cyanophosphonate

Cat. No.: B031142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the use of Diethyl Cyanophosphonate
(DEPC) in organic synthesis, with a focus on its application as a peptide coupling reagent.

Safety precautions, reaction conditions, and a detailed experimental protocol are provided.

Overview of Diethyl Cyanophosphonate (DEPC)
Diethyl cyanophosphonate (DEPC) is a versatile and efficient reagent in organic synthesis.[1]

[2] It is a colorless to light yellow liquid that is soluble in common organic solvents like

dimethylformamide (DMF), tetrahydrofuran (THF), diethyl ether, and toluene.[1][2] DEPC is

primarily utilized as a condensing agent for the formation of amides and peptides, offering a

clean and rapid reaction pathway.[1][2] It is also employed in O-, S-, and C-acylations, and as a

cyanating agent.[1] Compared to some other cyanating agents, DEPC is noted to be less toxic.

[1]
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Property Value

Molecular Formula C5H10NO3P

Molecular Weight 163.11 g/mol [1]

CAS Number 2942-58-7[1]

Appearance Colorless to light yellow, clear liquid[1]

Boiling Point 104-105 °C @ 25 hPa[1]

Density 1.075 g/cm³ @ 25 °C[1]

Flash Point 80 °C[1]

Solubility Soluble in DMF, THF, diethyl ether, toluene[1][2]

Storage
Store in a refrigerator (2-8°C) under a nitrogen

atmosphere, as it is moisture-sensitive.[1][3][4]

Safety and Handling
DEPC is a toxic and corrosive compound and must be handled with stringent safety measures.

[1]

Personal Protective Equipment (PPE): Always wear protective gloves, eye protection, and

suitable protective clothing.[1][5]

Engineering Controls: All operations should be conducted in a well-ventilated chemical fume

hood.[1][6][7][8]

Handling: Avoid inhalation of vapors and contact with skin and eyes.[1][9] Keep away from

heat, sparks, and open flames.[7]

In case of contact: In case of eye contact, immediately rinse with plenty of water and seek

medical advice.[1] If swallowed, rinse your mouth but do not induce vomiting and seek

immediate medical attention.[5] If it comes in contact with skin, take off all contaminated

clothing immediately and rinse the skin with water.
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Disposal: Wastewater from the reaction should be treated to decompose any residual

cyanide. For example, by adjusting the pH to 10 with 1 mol/L NaOH and treating with an

aqueous solution of sodium hypochlorite. The complete decomposition should be confirmed

with a cyanide test paper before disposal.[6][8]

Application in Peptide Coupling Reactions
DEPC is a highly effective coupling reagent for the formation of amide bonds, a critical step in

peptide synthesis.[1][2][4] The reaction proceeds under mild and nearly neutral conditions,

which helps in minimizing racemization, a common side reaction in peptide synthesis.[2][10]

General Reaction Scheme:
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Start: Inert Atmosphere
(Nitrogen or Argon)

1. Dissolve Phosphonate
in Anhydrous Solvent (THF/DME)

2. Cool to Low Temperature
(e.g., 0 °C or -78 °C)

3. Add Strong Base (e.g., NaH)
to form Carbanion

4. Add Aldehyde or Ketone
Dropwise

5. Allow Reaction to Warm
to Room Temperature and Stir

6. Quench Reaction
(e.g., with water)

7. Aqueous Workup:
Extract with Organic Solvent,
Wash to Remove Byproduct

8. Dry, Concentrate,
and Purify Product

End: Isolate Alkene Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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